Cas no 2034634-15-4 (1-(6-ethoxypyrimidine-4-carbonyl)-2-methyl-2,3-dihydro-1H-indole)

• Product Name: 1-(6-ethoxypyrimidine-4-carbonyl)-2-methyl-2,3-dihydro-1H-indole
• CAS No: 2034634-15-4
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 6404829
• PubChem ID: 92104141
• Update Time: 2025-11-05

1-(6-ethoxypyrimidine-4-carbonyl)-2-methyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(6-ethoxypyrimidine-4-carbonyl)-2-methyl-2,3-dihydro-1H-indole
• F6494-0751
• AKOS026701678
• 2034634-15-4
• (6-ethoxypyrimidin-4-yl)(2-methylindolin-1-yl)methanone
• (6-ethoxypyrimidin-4-yl)-(2-methyl-2,3-dihydroindol-1-yl)methanone

• Inchi： 1S/C16H17N3O2/c1-3-21-15-9-13(17-10-18-15)16(20)19-11(2)8-12-6-4-5-7-14(12)19/h4-7,9-11H,3,8H2,1-2H3
• InChI Key： RRTUVJKJBXPNJN-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(N=CN=1)OCC)N1C2C=CC=CC=2CC1C

Computed Properties

• Exact Mass: 283.132076794g/mol
• Monoisotopic Mass: 283.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-(6-ethoxypyrimidine-4-carbonyl)-2-methyl-2,3-dihydro-1H-indole

Introduction to 1-(6-ethoxypyrimidine-4-carbonyl)-2-methyl-2,3-dihydro-1H-indole (CAS No. 2034634-15-4)

1-(6-ethoxypyrimidine-4-carbonyl)-2-methyl-2,3-dihydro-1H-indole, with the CAS number 2034634-15-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The unique structure of this compound, characterized by the presence of a pyrimidine moiety and an ethoxy group, contributes to its distinct pharmacological profile.

The synthesis of 1-(6-ethoxypyrimidine-4-carbonyl)-2-methyl-2,3-dihydro-1H-indole involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the indole core, the introduction of the pyrimidine ring, and the attachment of the ethoxy group. Recent studies have highlighted the importance of these structural features in modulating the compound's biological activity. For instance, the ethoxy group has been shown to enhance solubility and bioavailability, while the pyrimidine moiety contributes to its binding affinity to specific receptors.

In terms of its biological activity, 1-(6-ethoxypyrimidine-4-carbonyl)-2-methyl-2,3-dihydro-1H-indole has demonstrated promising results in various preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, preliminary studies have explored the antitumor properties of 1-(6-ethoxypyrimidine-4-carbonyl)-2-methyl-2,3-dihydro-1H-indole. In vitro assays using various cancer cell lines have indicated that this compound can induce apoptosis and cell cycle arrest. Specifically, it has been shown to inhibit the growth of breast cancer cells (MCF-7) and colon cancer cells (HT-29) by targeting key signaling pathways involved in cell proliferation and survival. These findings suggest that further investigation into its antitumor mechanisms is warranted.

The neuroprotective effects of 1-(6-ethoxypyrimidine-4-carbonyl)-2-methyl-2,3-dihydro-1H-indole have also been a focus of recent research. Studies using animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease have shown that this compound can reduce oxidative stress and protect neurons from damage. The mechanism underlying these effects is thought to involve its ability to modulate oxidative stress pathways and enhance neurotrophic factor expression.

To further validate these findings, several clinical trials are currently underway to evaluate the safety and efficacy of 1-(6-ethoxypyrimidine-4-carbonyl)-2-methyl-2,3-dihydro-1H-indole in human subjects. These trials aim to assess its pharmacokinetic properties, dose-response relationships, and potential side effects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits a favorable safety profile.

In conclusion, 1-(6-ethoxypyrimidine-4-carbonyl)-2-methyl-2,3-dihydro-1H-indole (CAS No. 2034634-15-4) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the fields of anti-inflammatory, antitumor, and neuroprotective therapies. As more data from ongoing clinical trials become available, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.